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Compound of Interest

Compound Name: 1-Bromopinacolone

Cat. No.: B042867 Get Quote

Effective management of chemical waste is a cornerstone of laboratory safety and

environmental responsibility. This document provides essential, immediate safety and logistical

information for the proper disposal of 1-Bromopinacolone, ensuring the safety of laboratory

personnel and compliance with regulatory standards.

1-Bromopinacolone (CAS No. 5469-26-1), also known as Bromomethyl tert-butyl ketone or 1-

Bromo-3,3-dimethyl-2-butanone, is a combustible liquid that causes serious eye and skin

irritation and may cause respiratory irritation.[1] Proper handling and disposal are crucial to

mitigate these risks.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE) to prevent exposure.

Personal Protective Equipment (PPE) Requirements:
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PPE Category Specification

Eye/Face Protection
Chemical splash goggles or a face shield are

mandatory to prevent eye contact.[1]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat or chemical-protective suit are

required to prevent skin contact.[1][2]

Respiratory Protection

Use only in a well-ventilated area or outdoors.[1]

If ventilation is inadequate or there is a risk of

inhaling vapors, a NIOSH (US) or CEN (EU)

approved respirator with appropriate cartridges

should be used.

General Hygiene

Wash hands thoroughly after handling.[1] Do not

eat, drink, or smoke when using this product.

Remove and wash contaminated clothing before

reuse.[2]

Spill and Leak Procedures
In the event of a spill, immediate action is necessary to contain the material and prevent

environmental contamination.

Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.

Remove all sources of ignition as 1-Bromopinacolone is a combustible liquid.[1][3]

Containment: Prevent the spill from entering drains or waterways.[3]

Collection: Soak up the spilled material with an inert absorbent material such as sand, silica

gel, or universal binder.[1][2]

Containerization: Collect the absorbent material and place it into a suitable, closed, and

properly labeled container for disposal as hazardous waste.[2][3]

Disposal Procedures
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1-Bromopinacolone must be disposed of as hazardous waste in accordance with all local,

regional, and national regulations.[2] It should never be disposed of down the drain.

Step-by-Step Disposal Protocol:

Waste Classification: 1-Bromopinacolone is classified as a halogenated organic waste.[4]

Chemical waste generators are responsible for determining if the discarded chemical is

classified as hazardous waste according to regulations.[1]

Containerization:

Collect waste 1-Bromopinacolone and any contaminated materials (e.g., absorbent from

spills, used gloves) in a designated, compatible, and properly sealed hazardous waste

container.[2][5]

The container should be kept tightly closed when not in use.[5]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "1-Bromopinacolone," and any other information required by your

institution or local regulations.[5]

Storage:

Store the sealed waste container in a designated, cool, dry, and well-ventilated satellite

accumulation area.[1]

Keep it away from incompatible materials such as acids, bases, strong oxidizing agents,

and strong reducing agents.[1]

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed and certified waste disposal company. The recommended disposal

method is typically incineration at an approved waste disposal plant.[1][6]

Below is a diagram illustrating the logical workflow for the proper disposal of 1-
Bromopinacolone.
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Figure 1: 1-Bromopinacolone Disposal Workflow
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Figure 1: 1-Bromopinacolone Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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